3,3,4,4,4-Pentafluorobutan-2-one
Overview
Description
3,3,4,4,4-Pentafluorobutan-2-one is a chemical compound with the CAS Number: 374-41-4. It has a molecular weight of 162.06 . The IUPAC name for this compound is 3,3,4,4,4-pentafluoro-2-butanone .
Synthesis Analysis
The synthesis of 3,3,4,4,4-Pentafluorobutan-2-one involves various methods . One of the methods includes reaction conditions with sulfuric acid, water, and acetic acid .Molecular Structure Analysis
The molecular formula of 3,3,4,4,4-Pentafluorobutan-2-one is C4H3F5O . The InChI Code for this compound is 1S/C4H3F5O/c1-2(10)3(5,6)4(7,8)9/h1H3 .Physical And Chemical Properties Analysis
The boiling point of 3,3,4,4,4-Pentafluorobutan-2-one is 42°C . The density of the compound is 1.284 g/cm³ .Scientific Research Applications
Synthesis of Pentafluorinated β-Hydroxy Ketones
3,3,4,4,4-Pentafluorobutan-2-one plays a crucial role in the synthesis of pentafluorinated β-hydroxy ketones. Researchers found that difluoroenolates generated from 2,2,4,4,4-pentafluorobutan-1,3-dione hydrates could be used to produce these ketones in high yields under mild conditions. This method is highly efficient, tolerating a wide range of functional groups, and can be completed within 10 minutes. The resultant β-hydroxy ketones are significant due to their unique properties and potential applications in various chemical synthesis processes (Zhang & Wolf, 2012).
Development of Phase-transition Contrast Nanocapsules
In medical imaging and diagnostics, 3,3,4,4,4-Pentafluorobutane-2-one derivatives have been used to create innovative phase-transition contrast nanocapsules. These capsules, containing liquid fluorocarbon, can undergo a liquid/gas-phase transition when mildly heated. This property makes them useful as contrast agents in tumor imaging under diagnostic ultrasound, highlighting their importance in advancing medical imaging technologies (Li et al., 2014).
Environmental Impact and Emissions Monitoring
The compound and its derivatives have been studied for their environmental impact, particularly as substitutes for CFCs in various applications. Studies have focused on understanding their emissions and atmospheric concentrations. For example, research at the Jungfraujoch station in Switzerland and the Mace Head station in Ireland aimed to estimate European emissions of 1,1,1,3,3-pentafluorobutane (HFC-365mfc), a related compound, revealing significant insights into its environmental footprint (Stemmler et al., 2007).
Catalytic Enantioselective Difluoroalkylation
Another application is in the field of catalytic enantioselective difluoroalkylation. Researchers have developed methods using copper-catalysis to generate difluoroenolates from pentafluorobutane-1,3-diones, which react with aldehydes to produce chiral α,α-difluoro-β-hydroxy ketones. This process is significant in the stereoselective synthesis of compounds with potential pharmaceutical applications (Zhang & Wolf, 2013).
Mechanism of Action
properties
IUPAC Name |
3,3,4,4,4-pentafluorobutan-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H3F5O/c1-2(10)3(5,6)4(7,8)9/h1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHJANTJICQVKOI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C(C(F)(F)F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H3F5O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90285748 |
Source
|
| Record name | Methyl perfluoroethyl ketone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90285748 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,3,4,4,4-Pentafluorobutan-2-one | |
CAS RN |
374-41-4 |
Source
|
| Record name | 3,3,4,4,4-Pentafluoro-2-butanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=374-41-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 374-41-4 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=42726 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Methyl perfluoroethyl ketone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90285748 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3,3,4,4,4-Pentafluorobutan-2-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What makes 3,3,4,4,4-Pentafluorobutan-2-one a potential candidate for 19F NMR studies of proteins?
A1: While the provided research [, ] doesn't directly investigate 3,3,4,4,4-Pentafluorobutan-2-one, its structure suggests potential as a 19F NMR tag. The presence of the trifluoromethyl (CF3) group is key. Here's why:
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